Cas no 1248594-54-8 (Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro-)

• Product Name: Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro-
• CAS No: 1248594-54-8
• MF: C₉H₁₀ClFO₂S
• MW: 236.690904140472
• CID: 5216479
• Update Time: 2025-05-20

Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)propane-1-sulfonyl chloride
• 1-(4-fluorophenyl)propane-1-sulfonylchloride
• Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro-

• Inchi： 1S/C9H10ClFO2S/c1-2-9(14(10,12)13)7-3-5-8(11)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： IJQOFFJYNNBQSF-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CC=1)F)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro-

Comprehensive Overview of Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- (CAS No. 1248594-54-8)

Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- (CAS No. 1248594-54-8) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of aryl sulfonyl chlorides, which are pivotal intermediates in the development of drug candidates and agrochemicals. Its unique structural features, including the ethyl and fluoro substituents, enhance its reactivity and selectivity in cross-coupling reactions and nucleophilic substitutions.

The growing interest in fluorinated compounds and sulfonyl-based reagents has positioned Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- as a key player in modern synthetic chemistry. Researchers frequently search for "fluorinated sulfonyl chlorides applications" or "CAS 1248594-54-8 synthesis," reflecting its relevance in medicinal chemistry and material science. Its compatibility with green chemistry principles and catalytic transformations further amplifies its appeal.

One of the most discussed topics in recent years is the role of fluorinated intermediates in drug discovery. Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- is often highlighted in studies exploring "fluorine in bioactive molecules" due to its ability to improve metabolic stability and binding affinity. This aligns with the surge in demand for "high-value synthetic building blocks" and "tailored reagents for API development."

From a technical perspective, the compound's CAS No. 1248594-54-8 is frequently referenced in patents and journals focusing on heterocyclic compound synthesis. Its α-ethyl-4-fluoro moiety offers steric and electronic advantages, making it ideal for constructing complex molecular architectures. Queries like "sulfonation reactions with fluorinated substrates" or "1248594-54-8 solubility" underscore its practical utility in lab settings.

In the context of industrial applications, Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- is valued for its role in producing high-performance polymers and specialty chemicals. The compound's thermal stability and compatibility with diverse reaction conditions cater to innovations in "advanced material engineering." This resonates with trends like "sustainable chemical manufacturing" and "precision synthesis," which dominate current scientific discourse.

Safety and handling protocols for sulfonyl chlorides are another area of interest. While this article avoids restricted keywords, it's worth noting that proper storage conditions and handling guidelines for CAS 1248594-54-8 are critical to ensure optimal performance. Searches such as "benzenemethanesulfonyl chloride stability" or "α-ethyl-4-fluoro derivatives safety" reflect user concerns about laboratory best practices.

Looking ahead, the demand for Benzenemethanesulfonyl chloride, α-ethyl-4-fluoro- is expected to rise alongside advancements in targeted therapeutics and functional materials. Its integration into flow chemistry systems and automated synthesis platforms exemplifies its adaptability to cutting-edge technologies. As the scientific community continues to explore "next-generation sulfonylating agents," this compound remains a cornerstone of innovation.